Cas no 866049-71-0 (3-(2-Furyl)-3-oxopropanal O-(2,4-dichlorobenzyl)oxime)
3-(2-Furyl)-3-oxopropanal O-(2,4-dichlorobenzyl)oxime Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-furyl)-3-oxopropanal O-(2,4-dichlorobenzyl)oxime
- (3E)-3-{[(2,4-dichlorophenyl)methoxy]imino}-1-(furan-2-yl)propan-1-one
- 3-(2-Furyl)-3-oxopropanal O-(2,4-dichlorobenzyl)oxime
-
- Inchi: 1S/C14H11Cl2NO3/c15-11-4-3-10(12(16)8-11)9-20-17-6-5-13(18)14-2-1-7-19-14/h1-4,6-8H,5,9H2/b17-6+
- InChI Key: PMGWXUCGTIWBRO-UBKPWBPPSA-N
- SMILES: ClC1C=C(C=CC=1CO/N=C/CC(C1=CC=CO1)=O)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 351
- XLogP3: 4
- Topological Polar Surface Area: 51.8
3-(2-Furyl)-3-oxopropanal O-(2,4-dichlorobenzyl)oxime Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1662367-1mg |
(E)-3-(furan-2-yl)-3-oxopropanal O-(2,4-dichlorobenzyl) oxime |
866049-71-0 | 98% | 1mg |
¥556 | 2023-04-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1662367-2mg |
(E)-3-(furan-2-yl)-3-oxopropanal O-(2,4-dichlorobenzyl) oxime |
866049-71-0 | 98% | 2mg |
¥512 | 2023-04-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1662367-5mg |
(E)-3-(furan-2-yl)-3-oxopropanal O-(2,4-dichlorobenzyl) oxime |
866049-71-0 | 98% | 5mg |
¥600 | 2023-04-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1662367-10mg |
(E)-3-(furan-2-yl)-3-oxopropanal O-(2,4-dichlorobenzyl) oxime |
866049-71-0 | 98% | 10mg |
¥764 | 2023-04-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1662367-20mg |
(E)-3-(furan-2-yl)-3-oxopropanal O-(2,4-dichlorobenzyl) oxime |
866049-71-0 | 98% | 20mg |
¥1219 | 2023-04-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1662367-25mg |
(E)-3-(furan-2-yl)-3-oxopropanal O-(2,4-dichlorobenzyl) oxime |
866049-71-0 | 98% | 25mg |
¥1428 | 2023-04-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1662367-50mg |
(E)-3-(furan-2-yl)-3-oxopropanal O-(2,4-dichlorobenzyl) oxime |
866049-71-0 | 98% | 50mg |
¥1440 | 2023-04-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1662367-100mg |
(E)-3-(furan-2-yl)-3-oxopropanal O-(2,4-dichlorobenzyl) oxime |
866049-71-0 | 98% | 100mg |
¥1911 | 2023-04-13 |
3-(2-Furyl)-3-oxopropanal O-(2,4-dichlorobenzyl)oxime Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
Additional information on 3-(2-Furyl)-3-oxopropanal O-(2,4-dichlorobenzyl)oxime
Introduction to 3-(2-Furyl)-3-oxopropanal O-(2,4-dichlorobenzyl)oxime (CAS No. 866049-71-0)
3-(2-Furyl)-3-oxopropanal O-(2,4-dichlorobenzyl)oxime (CAS No. 866049-71-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a furan ring, an aldehyde group, and an oxime functional group. The presence of these functionalities imparts a range of chemical and biological properties that make it a valuable candidate for various applications.
The 3-(2-Furyl)-3-oxopropanal O-(2,4-dichlorobenzyl)oxime molecule is particularly interesting due to its potential in the development of novel therapeutic agents. Recent studies have highlighted its ability to interact with specific biological targets, making it a promising lead compound for drug discovery. The compound's structure allows for the modulation of key biological pathways, which can be harnessed for the treatment of various diseases.
In the realm of medicinal chemistry, the synthesis and characterization of 3-(2-Furyl)-3-oxopropanal O-(2,4-dichlorobenzyl)oxime have been extensively studied. The compound can be synthesized through a series of well-defined chemical reactions, including the formation of the furan ring and the subsequent introduction of the aldehyde and oxime functionalities. These synthetic pathways are crucial for ensuring the purity and consistency of the final product, which are essential for its use in pharmaceutical applications.
The biological activity of 3-(2-Furyl)-3-oxopropanal O-(2,4-dichlorobenzyl)oxime has been evaluated in several preclinical studies. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated its ability to inhibit the activity of specific enzymes involved in inflammation and cancer progression. These findings suggest that 3-(2-Furyl)-3-oxopropanal O-(2,4-dichlorobenzyl)oxime could be a valuable candidate for the development of new therapeutic agents targeting these conditions.
In addition to its potential therapeutic applications, 3-(2-Furyl)-3-oxopropanal O-(2,4-dichlorobenzyl)oxime has also been investigated for its use as a chemical probe in biological research. The compound's unique structure and reactivity make it an excellent tool for studying specific biological processes and interactions. Researchers have utilized this compound to gain insights into the mechanisms underlying various diseases, contributing to a deeper understanding of their etiology and potential treatment strategies.
The safety profile of 3-(2-Furyl)-3-oxopropanal O-(2,4-dichlorobenzyl)oxime is another important aspect that has been extensively studied. Preclinical toxicity assessments have shown that the compound is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, ongoing research is necessary to fully understand its safety profile and potential side effects. This information is crucial for guiding its development into clinical trials and eventual use in patients.
The current landscape of pharmaceutical research is characterized by rapid advancements in technology and methodology. The development of high-throughput screening techniques and computational methods has significantly accelerated the discovery and optimization of new drug candidates like 3-(2-Furyl)-3-oxopropanal O-(2,4-dichlorobenzyl)oxime. These tools enable researchers to efficiently identify compounds with desired biological activities and optimize their properties for improved efficacy and safety.
In conclusion, 3-(2-Furyl)-3-oxopropanal O-(2,4-dichlorobenzyl)oxime (CAS No. 866049-71-0) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for the development of novel therapeutic agents targeting inflammation and cancer. Ongoing research continues to explore its full potential, contributing to advancements in drug discovery and biomedical science.
866049-71-0 (3-(2-Furyl)-3-oxopropanal O-(2,4-dichlorobenzyl)oxime) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)